![molecular formula C13H12FN3O B2393547 1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea CAS No. 501685-71-8](/img/structure/B2393547.png)
1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea, also known as AZD-4547, is a small molecule inhibitor of fibroblast growth factor receptor (FGFR). It was first synthesized by AstraZeneca and is currently being studied for its potential therapeutic applications in cancer treatment.
Mechanism of Action
FGFR is a transmembrane receptor tyrosine kinase that is activated by binding to fibroblast growth factors (FGFs). Upon activation, FGFR triggers a signaling cascade that leads to the activation of downstream signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K) pathway. These pathways play a crucial role in cell growth, differentiation, and survival.
1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea works by binding to the ATP-binding site of FGFR and inhibiting its activity. This leads to the inhibition of downstream signaling pathways and the inhibition of cell growth, differentiation, and survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It also inhibits angiogenesis, which is the process of forming new blood vessels that supply nutrients and oxygen to cancer cells. Additionally, this compound has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea is its specificity for FGFR. It does not inhibit other receptor tyrosine kinases, which reduces the risk of off-target effects. Another advantage is its oral bioavailability, which makes it easy to administer to patients.
One limitation of this compound is its potential for drug resistance. Cancer cells can develop mutations that make them resistant to this compound. Additionally, this compound has been shown to have limited efficacy in some types of cancer, such as pancreatic cancer.
Future Directions
For the study of 1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea include the development of combination therapies and biomarkers for patient selection.
Synthesis Methods
The synthesis of 1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea involves the reaction of 2-fluoroaniline with 2-chloro-6-methylpyridine in the presence of a base to form this compound. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified by column chromatography to obtain a pure compound.
Scientific Research Applications
1-(2-Fluorophenyl)-3-(6-methylpyridin-2-yl)urea has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and gastric cancer. This compound works by binding to and inhibiting the activity of FGFR, which plays a crucial role in cell growth, differentiation, and survival.
properties
IUPAC Name |
1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3O/c1-9-5-4-8-12(15-9)17-13(18)16-11-7-3-2-6-10(11)14/h2-8H,1H3,(H2,15,16,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXMWRZDFSZSAEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)NC2=CC=CC=C2F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.